Cas no 596-59-8 (Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-, (14a)- (9CI))

• Product Name: Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-, (14a)- (9CI)
• CAS No: 596-59-8
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 378912
• PubChem ID: 10979463
• Update Time: 2025-04-19

Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-, (14a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morphinan-6-one,7,8-didehydro-4-hydroxy-3-methoxy-17-methyl-, (14a)- (9CI)
• (14alpha)-7,8-Didehydro-4-hydroxy-3-methoxy-17-methylmorphinan-6-one
• 4-hydroxy-3-methoxy-11-methyl-9,10-dihydro-5H-9,4b-(epiminoethano)phenanthren-6(8aH)-one
• beta-Thebainone A
• EINECS 209-888-6
• NS00043200
• 596-59-8
• DTXSID101158215

• Inchi： 1S/C18H21NO3/c1-19-8-7-18-10-12(20)4-5-13(18)14(19)9-11-3-6-15(22-2)17(21)16(11)18/h3-6,13-14,21H,7-10H2,1-2H3/t13-,14-,18+/m1/s1
• InChI Key： SLJDAVMWFVYEFI-LBTNJELSSA-N
• SMILES： OC1=C(C=CC2C[C@@H]3[C@H]4C=CC(C[C@@]4(C=21)CCN3C)=O)OC

Computed Properties

• Exact Mass: 117.078979
• Monoisotopic Mass: 117.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans